Cas no 16881-32-6 (Glycine, N-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethyl ester)

Glycine, N-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethyl ester structure
16881-32-6 structure
Product Name:Glycine, N-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethyl ester
CAS No:16881-32-6
MF:C14H18O4
MW:250.290324687958
CID:1349691
PubChem ID:2736712
Update Time:2025-04-20

Glycine, N-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethyl ester
    • Benzyloxycarbonylamino-acetic acid tert-butyl ester
    • N-(Benzyloxycarbonyl)glycine tert-butyl ester
    • tert-butyl 2-(benzyloxycarbonyl)acetate
    • N-[(Benzyloxy)carbonyl]glycine tert-butyl ester
    • Benzyloxycarbonylamino acetic acid tert-butyl ester
    • XKXXXODAXXAFNP-UHFFFAOYSA-N
    • AKOS015915482
    • DTXSID60371546
    • DA-43555
    • tert-Butyl benzyl malonate
    • 72594-86-6
    • Malonic acid benzyl tert-butyl ester
    • Propanedioic acid, 1,1-dimethylethyl phenylmethyl ester
    • SCHEMBL394244
    • Benzyl-2-(tert-butoxycarbonyl)-acetate
    • 1-O-benzyl 3-O-tert-butyl propanedioate
    • A837571
    • MFCD01075175
    • t-butyl benzyl malonate
    • PS-5065
    • CS-0128412
    • J-524776
    • 16881-32-6
    • 1-BENZYL 3-TERT-BUTYL PROPANEDIOATE
    • SY019190
    • BENZYL TERT-BUTYL MALONATE
    • Inchi: 1S/C14H18O4/c1-14(2,3)18-13(16)9-12(15)17-10-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
    • InChI Key: XKXXXODAXXAFNP-UHFFFAOYSA-N
    • SMILES: O(C(CC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 250.12050905g/mol
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.6Ų

Glycine, N-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethyl ester Related Literature

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